4-Methyl-2-(methylthio)-6-(trifluoromethyl)pyrimidine
Overview
Description
4-Methyl-2-(methylthio)-6-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C7H7F3N2S and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Spectral Study and Molecular Structure
- A study by Shagidullin et al. (2011) explored the molecular structure of similar compounds using quantum chemical and experimental IR and Raman spectral methods. They identified isomeric forms and spectral markers of these compounds, providing insights into their molecular behavior (Shagidullin et al., 2011).
Synthesis and Derivative Formation
- Mittersteiner et al. (2022) reported on strategies for preparing O-alkyl derivatives of 6-substituted-4-(trifluoromethyl)pyrimidin-(1H)-ones, a process relevant for creating derivatives of the compound (Mittersteiner et al., 2022).
- Sukach et al. (2015) synthesized new trifluoromethylated analogues of 4,5‐Dihydroorotic Acid, demonstrating the potential of 4-Methyl-2-(methylthio)-6-(trifluoromethyl)pyrimidine in creating novel compounds (Sukach et al., 2015).
Chemical Synthesis and Reactivity
- The work of Prieur et al. (2015) presented a method for the triarylation of pyrrolopyrimidines, which could be applicable for synthesizing derivatives of the compound (Prieur et al., 2015).
- Li-li (2007) discussed the synthesis of 2-Methylthio-4,6-difluorin Pyrimidine, providing insights into methods that could be relevant for synthesizing similar compounds (Li-li, 2007).
Other Applications and Studies
- Structural and spectroscopic studies by Hussain et al. (2020) analyzed thiopyrimidine derivatives, including their nonlinear optical exploration, which might apply to this compound (Hussain et al., 2020).
- Masquelin et al. (1998) developed a synthesis approach for pyrimidines that could potentially be applied to the compound (Masquelin et al., 1998).
Properties
IUPAC Name |
4-methyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F3N2S/c1-4-3-5(7(8,9)10)12-6(11-4)13-2/h3H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHIOJNAKLYZWDI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SC)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F3N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50438910 | |
Record name | 4-methyl-2-(methylthio)-6-(trifluoromethyl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50438910 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62772-91-2 | |
Record name | 4-methyl-2-(methylthio)-6-(trifluoromethyl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50438910 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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